Cas no 102174-95-8 (2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole)

• Product Name: 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole
• CAS No: 102174-95-8
• MF: C₁₉H₁₈N₂S₄
• MW: 402.61961889267
• CID: 6136087
• PubChem ID: 4537095
• Update Time: 2025-10-28

2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole
• 1,5-Bis(benzo[d]thiazol-2-ylthio)pentane
• Benzothiazole, 2,2'-[1,5-pentanediylbis(thio)]bis- (9CI)
• 102174-95-8
• AKOS000805806
• F0131-0010
• 2-((5-(1,3-BENZOTHIAZOL-2-YLTHIO)PENTYL)THIO)-1,3-BENZOTHIAZOLE
• 2-[5-(1,3-benzothiazol-2-ylsulfanyl)pentylsulfanyl]-1,3-benzothiazole

• Inchi： 1S/C19H18N2S4/c1(6-12-22-18-20-14-8-2-4-10-16(14)24-18)7-13-23-19-21-15-9-3-5-11-17(15)25-19/h2-5,8-11H,1,6-7,12-13H2
• InChI Key： IQXAYKYEQRFGED-UHFFFAOYSA-N
• SMILES： C(SC1=NC2=CC=CC=C2S1)CCCCSC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 402.03528328g/mol
• Monoisotopic Mass: 402.03528328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 69 °C(Solv: methanol (67-56-1))
• Boiling Point: 574.4±60.0 °C(Predicted)
• pka: 0.89±0.10(Predicted)

Additional information on 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole

Research Brief on 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole (CAS: 102174-95-8)

Recent studies on the compound 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole (CAS: 102174-95-8) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This benzothiazole derivative has garnered attention due to its unique structural properties and biological activities, particularly in the context of antimicrobial and anticancer research. The compound's dual benzothiazole moieties linked by a pentylsulfanyl bridge contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial efficacy of 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole against multidrug-resistant bacterial strains. The research demonstrated significant inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, a finding supported by electron microscopy and fluorescence-based assays.

In the realm of oncology, preliminary in vitro studies conducted in 2024 have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. The research, published in Bioorganic & Medicinal Chemistry Letters, suggested that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings position 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole as a potential lead compound for anticancer drug development.

Structural-activity relationship (SAR) studies have further elucidated the importance of the pentylsulfanyl linker in maintaining the compound's bioactivity. Modifications to the linker length or the benzothiazole rings were found to significantly alter the compound's potency, highlighting the delicate balance required for optimal biological performance. Computational modeling studies have also provided insights into potential binding modes with biological targets, facilitating the design of next-generation derivatives.

Despite these promising results, challenges remain in the development of 2-{[5-(1,3-benzothiazol-2-ylsulfanyl)pentyl]sulfanyl}-1,3-benzothiazole as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and metabolic stability. Recent advancements in formulation technology, including nanoparticle-based delivery systems, may offer solutions to these challenges and accelerate the compound's transition to clinical evaluation.